Cas no 614731-04-3 (1-tert-butoxycarbonyl-4-fluoro-piperidine-4-carboxylic acid)

• Product Name: 1-tert-butoxycarbonyl-4-fluoro-piperidine-4-carboxylic acid
• CAS No: 614731-04-3
• MF: C₁₁H₁₈FNO₄
• MW: 247.263327121735
• MDL: MFCD08062530
• CID: 820366
• PubChem ID: 21050397
• Update Time: 2025-04-19

1-tert-butoxycarbonyl-4-fluoro-piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Boc-4-Fluoropiperidine-4-carboxylic acid
• 1-BOC-4-FLUORO-4-PIPERIDINECARBOXYLIC ACID
• 4-fluoro-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylic acid
• 1-(tert-butoxycarbonyl)-4-fluoropiperidine-4-carboxylic acid
• 1-[(tert-butoxy)carbonyl]-4-fluoropiperidine-4-carboxylic acid
• PubChem23027
• NRQOTEPIFSRDMH-UHFFFAOYSA-N
• HT784
• FCH1620001
• TRA0085516
• PB22122
• SY004467
• PC400525
• SC-2
• 1-tert-butoxycarbonyl-4-fluoro-piperidine-4-carboxylic acid
• SCHEMBL1476380
• EN300-82590
• AC-3334
• MFCD08062530
• DB-003151
• 1-{[(1,1-dimethylethyl)oxy]carbonyl}-4-fluoro-4-piperidinecarboxylic acid
• 614731-04-3
• 1-BOC-4-FLUORO-4-PIPERIDINECARBOXYLICACID
• AKOS005265033
• CS-W001605
• AS-18022
• 4-FLUORO-PIPERIDINE-1,4-DICARBOXYLIC ACID MONO-TERT-BUTYL ESTER
• 1-Boc-4-fluoro-4-piperidinecarboxylic acid, AldrichCPR
• DTXSID40610344

• MDL： MFCD08062530
• Inchi： 1S/C11H18FNO4/c1-10(2,3)17-9(16)13-6-4-11(12,5-7-13)8(14)15/h4-7H2,1-3H3,(H,14,15)
• InChI Key： NRQOTEPIFSRDMH-UHFFFAOYSA-N
• SMILES： FC1(C(=O)O)CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 247.12200
• Monoisotopic Mass: 247.12198622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 1.4

Experimental Properties

• Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 346.3℃ at 760 mmHg
• Flash Point: 163.221℃
• Solubility: Slightly soluble (5.2 g/l) (25 º C),
• PSA: 66.84000
• LogP: 1.74810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters